5-(4-nitrophenyl)-N-1,3-thiazol-2-yl-2-furamide

• IUPAC Name: 5-(4-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H9N3O4S/c18-13(16-14-15-7-8-22-14)12-6-5-11(21-12)9-1-3-10(4-2-9)17(19)20/h1-8H,(H,15,16,18)
• InChI Key: QUXHHAVSQLVISY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)NC3=NC=CS3)[N+](=O)[O-]
• Molecular Formula: C14H9N3O4S
• Molecular Weight: 315.31 g/mol

Description

Synthesis Analysis

The synthesis of thiazole and furamide derivatives involves various chemical reactions and conditions. For example, the synthesis of a similar compound, 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one, has been characterized using FT-IR, 1H, and 13C NMR spectroscopy. These compounds are typically synthesized to explore their chemical and biological activities (Rahmani et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds has been thoroughly investigated through various techniques, including X-ray powder diffraction (XRPD) and density functional theory (DFT) studies. These studies help in understanding the spatial arrangement of atoms within the molecule and its electronic properties (Rahmani et al., 2017).

Chemical Reactions and Properties

Thiazole and furamide derivatives participate in various chemical reactions. For instance, compounds like 4-(2-Chloro-5-nitrophenyl)-1,2,3-thiadiazole are known for their ring-opening reactions which lead to the production of thioketene intermediates. These intermediates can further react with secondary amines forming different chemical structures (Androsov, 2008).